1-Amino-2-imidazolidinone hydrochloride
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
CAS No. |
62254-60-8 |
|---|---|
Molecular Formula |
C3H8ClN3O |
Molecular Weight |
137.57 g/mol |
IUPAC Name |
1-aminoimidazolidin-2-one;hydrochloride |
InChI |
InChI=1S/C3H7N3O.ClH/c4-6-2-1-5-3(6)7;/h1-2,4H2,(H,5,7);1H |
InChI Key |
VRIKLWVRINZPSR-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(C(=O)N1)N.Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
5,5-Dimethylimidazolidine-2,4-dione (CAS 77-71-4)
- Structural Features: Lacks the amino group at position 1 but includes two methyl groups at position 5.
- Properties : Increased lipophilicity due to methyl groups, enhancing membrane permeability but reducing water solubility compared to the target compound .
- Applications : Primarily used as a stabilizer in polymers rather than in bioactive contexts .
5-Isopropylimidazolidine-2,4-dione (CAS 16935-34-5)
- Structural Features : Bulkier isopropyl substituent at position 5.
- Properties : Higher steric hindrance may reduce reactivity in nucleophilic substitutions. The isopropyl group enhances thermal stability, making it suitable for high-temperature industrial processes .
Preparation Methods
Oxidation of Thiourea Precursors
A patent describes the synthesis of amino-2-imidazoline derivatives via oxidation of thiourea compounds using hydrogen peroxide in the presence of a molybdenum catalyst. Thiourea derivatives are oxidized at 0–80°C to form imidazoline sulfonic acid intermediates, which are subsequently reacted with primary or secondary amines. While this method targets imidazoline (unsaturated) rather than imidazolidinone (saturated) products, saturation of the ring via hydrogenation or alternative reduction methods could yield 2-imidazolidinone frameworks.
Amination and Salt Formation
The sulfonic acid intermediate reacts with amines (e.g., ammonia or methylamine) in polar aprotic solvents like acetonitrile, displacing the sulfonic acid group to form the amino derivative. Conversion to the hydrochloride salt is achieved by treating the free amine with HCl in a suitable solvent. Although the patent emphasizes high yields for imidazoline derivatives, the applicability to 1-amino-2-imidazolidinone hydrochloride remains speculative without explicit experimental validation.
Key Data:
| Step | Reagents/Conditions | Yield | Reference |
|---|---|---|---|
| Thiourea oxidation | H₂O₂, Mo catalyst, 0–80°C | High* | |
| Amination | Primary/secondary amines, solvent | Not reported |
CeO₂-Catalyzed Cyclization of Ethylenediamine Carbamate
Cyclization to 2-Imidazolidinone
Ethylenediamine carbamate (EDA-CA) undergoes CeO₂-catalyzed cyclization in 2-propanol at 413 K under argon, producing 2-imidazolidinone in 83% yield. The reaction proceeds via intramolecular dehydration, facilitated by the basicity of CeO₂, which promotes carbamate decomposition and ring closure. Notably, the absence of external CO₂ enhances reaction rates, as CO₂ generated in situ inhibits the formation of carbamic acid byproducts.
Synthesis from 1-Aminohydantoin Hydrochloride
Reaction with Sodium Nitrite and Furfural
A patent describes the reaction of 1-aminohydantoin hydrochloride with sodium nitrite and furfural in the presence of cupric chloride. The process involves diazotization at −10°C, followed by coupling with furfural to form a Schiff base intermediate. Subsequent cyclization in dimethylformamide (DMF) and aqueous workup yields a solid product, though the exact structure is unspecified. Given the structural similarity between hydantoin and imidazolidinone, this method may involve ring contraction or substitution to form the target compound.
Comparative Analysis of Methods
| Method | Advantages | Limitations | Scalability |
|---|---|---|---|
| Acetylation-Hydrolysis | High intermediate yield (64.1%) | Multi-step process | Laboratory-scale |
| Sulfonic Acid Route | High reported yields for analogs | Requires ring saturation | Industrial potential |
| CeO₂ Catalysis | High cyclization yield (83%) | Needs post-functionalization | Scalable |
| Hydantoin Derivatization | Uses inexpensive starting material | Unclear product structure | Limited data |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
